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Compound Name: Rubidium chloride
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence and sources

of rubidium chloride. It is designed to be a valuable resource for researchers, scientists, and

professionals in drug development who require a thorough understanding of the origins and

extraction of this important compound. This document details the geological distribution of

rubidium, its concentration in various minerals and brines, and the methodologies for its

extraction and the synthesis of rubidium chloride.

Natural Occurrence of Rubidium
Rubidium (Rb) is a soft, silvery-white metallic element belonging to the alkali metal group. It is

the 23rd most abundant element in the Earth's crust, with an average concentration of

approximately 90 parts per million (ppm).[1][2] Despite its relative abundance, rubidium does

not form its own distinct minerals. Instead, it is typically found as a substitute for potassium in

various potassium-bearing minerals due to their similar ionic radii.[3][4]

Terrestrial Abundance
The concentration of rubidium varies across different geological settings. It is more

concentrated in the Earth's crust compared to the mantle. The primary sources of rubidium are

certain minerals and brines where it has been concentrated through geological processes.

Major Mineral Sources
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Rubidium is primarily found in the following minerals:

Lepidolite: A lithium-bearing mica, lepidolite is the principal commercial source of rubidium.[2]

It can contain between 0.3% and 3.5% rubidium, often recovered as a byproduct of lithium

extraction.[2]

Pollucite: A zeolite mineral and a primary source of cesium, pollucite can contain up to 1.4%

rubidium.[3]

Carnallite: This evaporite mineral, a hydrated potassium magnesium chloride, can contain up

to 0.2% rubidium.[3]

Zinnwaldite: A type of mica, zinnwaldite can contain up to 1% rubidium oxide.[2]

Leucite: A potassium aluminum silicate mineral that can also contain significant amounts of

rubidium.[2]

Other potassium-rich minerals such as biotite, muscovite, and microcline can also contain

commercially significant quantities of rubidium.[3]

Brines and Seawater
Rubidium is also present in saline waters. Seawater contains an average of 125 micrograms

per liter (µg/L) of rubidium.[5] Certain geothermal brines and salt lake deposits, such as those

in the Salar de Atacama in Chile and the Caidam Basin in China, can have higher

concentrations of rubidium.[3]

Quantitative Data on Rubidium Occurrence
The following tables summarize the quantitative data on the abundance of rubidium in various

natural sources.

Table 1: Abundance of Rubidium in the Earth's Crust and Seawater
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Source Average Abundance

Earth's Crust ~90 ppm[1]

Seawater 125 µg/L[5]

Table 2: Rubidium Content in Major Mineral Sources

Mineral Chemical Formula
Rubidium Content (% by
weight)

Lepidolite
K(Li,Al)3(Al,Si,Rb)4O10(F,OH)

2
0.3 - 3.5%[2]

Pollucite (Cs,Na)2(Al2Si4O12)·2H2O up to 1.4%[3]

Zinnwaldite KLiFeAl(AlSi3)O10(OH,F)2 up to 1% (as Rb2O)[2]

Carnallite KMgCl3·6H2O up to 0.2%[3]

Biotite K(Mg,Fe)3(AlSi3O10)(F,OH)2 up to 4.1%[3]

Muscovite KAl2(AlSi3O10)(F,OH)2 up to 2.1%[3]

Microcline KAlSi3O8 up to 3.0%[3]

Extraction and Synthesis of Rubidium Chloride
The commercial production of rubidium compounds is limited, with an estimated 2 to 4 tonnes

produced annually.[5] The primary method for obtaining rubidium is as a byproduct of lithium

extraction from lepidolite.

Commercial Extraction from Lepidolite
The extraction of rubidium from lepidolite typically involves a multi-step process that begins

with the processing of the ore for lithium. The general workflow is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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